2-(4-{[(2-methylphenyl)amino]sulfonyl}phenoxy)-N-(3-nitrophenyl)acetamide
Overview
Description
2-(4-{[(2-methylphenyl)amino]sulfonyl}phenoxy)-N-(3-nitrophenyl)acetamide, also known as MNS or MNSAA, is a chemical compound that has been extensively studied for its potential use in the treatment of various diseases. It is a member of the sulfonamide class of compounds, which have been used as antibiotics, diuretics, and antidiabetic agents. MNSAA has been found to have potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammation.
Mechanism of Action
The exact mechanism of action of 2-(4-{[(2-methylphenyl)amino]sulfonyl}phenoxy)-N-(3-nitrophenyl)acetamideAA is not fully understood, but it is thought to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators such as prostaglandins. By inhibiting COX-2 activity, 2-(4-{[(2-methylphenyl)amino]sulfonyl}phenoxy)-N-(3-nitrophenyl)acetamideAA reduces inflammation and pain.
Biochemical and Physiological Effects:
2-(4-{[(2-methylphenyl)amino]sulfonyl}phenoxy)-N-(3-nitrophenyl)acetamideAA has been found to have potent anti-inflammatory and analgesic effects in preclinical studies. It has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. In addition, 2-(4-{[(2-methylphenyl)amino]sulfonyl}phenoxy)-N-(3-nitrophenyl)acetamideAA has been found to have a favorable safety profile in preclinical studies, with no significant toxicity observed at therapeutic doses.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(4-{[(2-methylphenyl)amino]sulfonyl}phenoxy)-N-(3-nitrophenyl)acetamideAA for lab experiments is its potent anti-inflammatory and analgesic properties, which make it a useful tool for studying the mechanisms of chronic pain and inflammation. However, one limitation of 2-(4-{[(2-methylphenyl)amino]sulfonyl}phenoxy)-N-(3-nitrophenyl)acetamideAA is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on 2-(4-{[(2-methylphenyl)amino]sulfonyl}phenoxy)-N-(3-nitrophenyl)acetamideAA. One area of interest is the development of more potent and selective COX-2 inhibitors based on the structure of 2-(4-{[(2-methylphenyl)amino]sulfonyl}phenoxy)-N-(3-nitrophenyl)acetamideAA. Another potential area of research is the use of 2-(4-{[(2-methylphenyl)amino]sulfonyl}phenoxy)-N-(3-nitrophenyl)acetamideAA as a tool for studying the role of inflammation in various disease states. Finally, there is interest in exploring the potential use of 2-(4-{[(2-methylphenyl)amino]sulfonyl}phenoxy)-N-(3-nitrophenyl)acetamideAA as a therapeutic agent for the treatment of cancer, either alone or in combination with other agents.
Scientific Research Applications
2-(4-{[(2-methylphenyl)amino]sulfonyl}phenoxy)-N-(3-nitrophenyl)acetamideAA has been studied for its potential use in the treatment of various diseases, including inflammatory bowel disease, rheumatoid arthritis, and cancer. In preclinical studies, 2-(4-{[(2-methylphenyl)amino]sulfonyl}phenoxy)-N-(3-nitrophenyl)acetamideAA has been found to have potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammation.
Properties
IUPAC Name |
2-[4-[(2-methylphenyl)sulfamoyl]phenoxy]-N-(3-nitrophenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O6S/c1-15-5-2-3-8-20(15)23-31(28,29)19-11-9-18(10-12-19)30-14-21(25)22-16-6-4-7-17(13-16)24(26)27/h2-13,23H,14H2,1H3,(H,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSNZJDMTIZRYES-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NS(=O)(=O)C2=CC=C(C=C2)OCC(=O)NC3=CC(=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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